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molecular formula C11H9ClN2O B1339253 4-Chloro-6-(2-methoxyphenyl)pyrimidine CAS No. 75634-03-6

4-Chloro-6-(2-methoxyphenyl)pyrimidine

Cat. No. B1339253
CAS RN: 75634-03-6
M. Wt: 220.65 g/mol
InChI Key: DWDRJPOECQRJDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08507498B2

Procedure details

4,6-dichloropyrimidine (6.0 g, 40 mmol) and 2-methoxyphenylboronic acid (4.41 g, 29 mmol) were added to a solution of dimethoxyethane (120 mL) and water (18 mL), followed by the addition of NaHCO3 (6.72 g, 80 mmol) and (PPh3)2PdCl2 (0.84 g). to this end the reaction mixture was allowed to reflux for 8 h, and then the solvent removed under reduced pressure. The residue was taken up in CH2Cl2 (100 mL), and the resulting solution washed with water, dried over anhydrous K2CO3, filtered and the solvent removed under reduced pressure. The crude product was purified by flash chropatography on silica gel (eluent CH2Cl2) and recrystallized from hexanes yielding 4-chloro-6-(2-methoxyphenyl)-pyrimidine (4.78 g; 75%).
Name
4,6-dichloropyrimidine
Quantity
6 g
Type
reactant
Reaction Step One
Name
2-methoxyphenylboronic acid
Quantity
4.41 g
Type
reactant
Reaction Step One
Name
dimethoxyethane
Quantity
120 mL
Type
reactant
Reaction Step One
Name
water
Quantity
18 mL
Type
solvent
Reaction Step One
Name
NaHCO3
Quantity
6.72 g
Type
reactant
Reaction Step Two
Name
(PPh3)2PdCl2
Quantity
0.84 g
Type
catalyst
Reaction Step Two
Name
4-chloro-6-(2-methoxyphenyl)-pyrimidine
Yield
75%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[C:6](Cl)[N:5]=[CH:4][N:3]=1.[CH3:9][O:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1B(O)O.C(COC)OC.C([O-])(O)=O.[Na+]>Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.O>[Cl:1][C:2]1[CH:7]=[C:6]([C:12]2[CH:13]=[CH:14][CH:15]=[CH:16][C:11]=2[O:10][CH3:9])[N:5]=[CH:4][N:3]=1 |f:3.4,^1:33,52|

Inputs

Step One
Name
4,6-dichloropyrimidine
Quantity
6 g
Type
reactant
Smiles
ClC1=NC=NC(=C1)Cl
Name
2-methoxyphenylboronic acid
Quantity
4.41 g
Type
reactant
Smiles
COC1=C(C=CC=C1)B(O)O
Name
dimethoxyethane
Quantity
120 mL
Type
reactant
Smiles
C(OC)COC
Name
water
Quantity
18 mL
Type
solvent
Smiles
O
Step Two
Name
NaHCO3
Quantity
6.72 g
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Name
(PPh3)2PdCl2
Quantity
0.84 g
Type
catalyst
Smiles
Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 8 h
Duration
8 h
CUSTOM
Type
CUSTOM
Details
the solvent removed under reduced pressure
WASH
Type
WASH
Details
the resulting solution washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous K2CO3
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
The crude product was purified by flash chropatography on silica gel (eluent CH2Cl2)
CUSTOM
Type
CUSTOM
Details
recrystallized from hexanes

Outcomes

Product
Name
4-chloro-6-(2-methoxyphenyl)-pyrimidine
Type
product
Smiles
ClC1=NC=NC(=C1)C1=C(C=CC=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 4.78 g
YIELD: PERCENTYIELD 75%
YIELD: CALCULATEDPERCENTYIELD 74.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.